Cas no 824939-03-9 (1,2-Cyclohexanediamine, N-methyl-N-(phenylmethyl)-, (1S,2S)-)

• Product name: 1,2-Cyclohexanediamine, N-methyl-N-(phenylmethyl)-, (1S,2S)-
• CAS No: 824939-03-9
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 690290
• PubChem ID: 12156327

1,2-Cyclohexanediamine, N-methyl-N-(phenylmethyl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanediamine, N-methyl-N-(phenylmethyl)-, (1S,2S)-
• (1S,2S)-2-N-benzyl-2-N-methylcyclohexane-1,2-diamine
• 824939-03-9
• DTXSID70478757

• Inchi： InChI=1S/C14H22N2/c1-16(11-12-7-3-2-4-8-12)14-10-6-5-9-13(14)15/h2-4,7-8,13-14H,5-6,9-11,15H2,1H3/t13-,14-/m0/s1
• InChI Key： FTAQCJUQTAEZTC-KBPBESRZSA-N
• SMILES： CN(CC1=CC=CC=C1)C2CCCCC2N

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų